Cas no 813452-00-5 (4-(fluoromethyl)tetrahydrofuran-2-one)

• Product Name: 4-(fluoromethyl)tetrahydrofuran-2-one
• CAS No: 813452-00-5
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 1032226
• PubChem ID: 11990659
• Update Time: 2025-04-20

4-(fluoromethyl)tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Fluoromethyl)dihydrofuran-2(3H)-one
• (4S)-4-(fluoromethyl)oxolan-2-one
• 4-(fluoromethyl)tetrahydrofuran-2-one
• 916069-80-2
• 2(3H)-Furanone, 4-(fluoromethyl)dihydro-, (4S)-
• SCHEMBL421883
• AKOS015904516
• DTXSID20475337
• (s)-3-fluoromethyl-gamma-butyrolactone
• 813452-00-5
• A843997
• SNOBQHSFTVYKRO-SCSAIBSYSA-N
• (S)-4-fluoromethyl-dihydro-furan-2-one
• AC-30716
• DB-328111

• Inchi： 1S/C5H7FO2/c6-2-4-1-5(7)8-3-4/h4H,1-3H2/t4-/m1/s1
• InChI Key： SNOBQHSFTVYKRO-SCSAIBSYSA-N
• SMILES： FC[C@@H]1COC(C1)=O

Computed Properties

• Exact Mass: 118.04300762g/mol
• Monoisotopic Mass: 118.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones